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Compound of Interest

Compound Name: 2,2-Diphenylglycine

Cat. No.: B147090 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 2,2-Diphenylglycine, a compound utilized in amination

reactions and as an intermediate in pharmaceutical and organic synthesis.[1][2][3] Adherence

to these procedural steps is critical for safe handling and disposal.

Chemical Profile: 2,2-Diphenylglycine is a white, odorless powder.[4][5] While it is not

classified as a hazardous substance, observing good industrial hygiene and safety practices is

essential to minimize any potential risks.[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2,2-Diphenylglycine.
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Body Part Protection Type
Specifications and
Standards

Eyes/Face
Safety glasses with side

shields or goggles

Conforming to European

Standard EN 166 or

equivalent.

Hands Protective gloves

Chemical-resistant gloves.

Inspect before use and

observe manufacturer's

instructions on permeability

and breakthrough time.

Body
Laboratory coat or appropriate

protective clothing
To prevent skin exposure.

Respiratory
Not required under normal use

conditions

If dust is generated and

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and materials before handling the compound.

Inspect all PPE for integrity before use.

2. Donning PPE:

Put on a laboratory coat.

Wear safety glasses with side shields or goggles.
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Don chemical-resistant gloves.

3. Handling the Compound:

Handle 2,2-Diphenylglycine as a solid powder.[4][5]

Avoid contact with skin and eyes.[4][5]

Do not breathe in the dust.[4][5]

Take precautionary measures against static discharges.[5]

Keep the container tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[4][5]

4. Decontamination and Doffing PPE:

Clean the work area thoroughly after handling is complete.

Remove gloves using a technique that avoids skin contamination.

Wash hands thoroughly with soap and water after removing gloves.[4]

Remove lab coat and store it appropriately.

Disposal Plan
Waste Collection: Collect 2,2-Diphenylglycine waste and any contaminated materials (e.g.,

gloves, weighing paper) in a clearly labeled, sealed container for chemical waste.

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and

local environmental regulations. Do not allow the chemical to enter drains.

Emergency First Aid Procedures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[4][5]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[4][5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[4][5]

Ingestion: Clean mouth with water and get medical attention.[4][5]
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Workflow for Safe Handling of 2,2-Diphenylglycine
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Caption: Logical workflow for the safe handling of 2,2-Diphenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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